2-[2-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-ethylacetamide

• IUPAC Name: 2-[2-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-ethylacetamide
• InChI: InChI=1S/C18H24N4O3S/c1-4-19-16(24)9-22-14(10-23)8-20-18(22)26-11-17(25)21-15-6-5-12(2)7-13(15)3/h5-8,23H,4,9-11H2,1-3H3,(H,19,24)(H,21,25)
• InChI Key: OJXGPROMNRWJPQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CN1C(=CN=C1SCC(=O)NC2=C(C=C(C=C2)C)C)CO
• Molecular Formula: C18H24N4O3S
• Molecular Weight: 376.5 g/mol

Description

2-[2-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-ethylacetamide is a useful research compound. Its molecular formula is C18H24N4O3S and its molecular weight is 376.48. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

One significant application of derivatives related to the given compound is as antibacterial agents. A study synthesized derivatives like 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides and found them to possess significant antibacterial activity. These compounds were confirmed through various spectroscopic methods (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Anticancer Activities

Another area where similar compounds have shown potential is in anticancer research. Derivatives such as 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide were synthesized and exhibited reasonable anticancer activity against various human tumor cell lines. They showed high activity particularly against melanoma-type cell lines (Duran & Demirayak, 2012).

Luminescence Sensing

Compounds with a structure similar to the given compound have been used in luminescence sensing. For instance, lanthanide metal-organic frameworks based on dimethylphenyl imidazole dicarboxylate were developed for fluorescence sensing of benzaldehyde and other related derivatives (Shi, Zhong, Guo, & Li, 2015).

Acidity Constant Determination

The acidity constants of derivatives similar to the given compound have been studied. For instance, the pKa values of 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(benzothiazole-2-yl) acetamide derivatives were determined, indicating their protonation characteristics and potential application in various chemical processes (Duran & Canbaz, 2013).

Synthesis of Derivatives

Various derivatives of compounds structurally related to 2-[2-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-ethylacetamide have been synthesized for different purposes, including studies on their biological activity. These synthesis processes often involve multiple steps and utilize various analytical techniques for characterization (Vahedi, Nami, & Nami, 2010).

Pharmacological Study

A pharmacological study of N'-substituted derivatives of a similar compound showed significant antibacterial activity and lipoxygenase inhibitory activity. These studies are crucial for developing new drugs with specific biological activities (Rasool, Aziz‐ur‐Rehman, Abbasi, Siddiqui, & Shah, 2016).